Cas no 1782807-84-4 (2-Ethyl-1,3-benzothiazol-4-amine)

• Product Name: 2-Ethyl-1,3-benzothiazol-4-amine
• CAS No: 1782807-84-4
• MF: C₉H₁₀N₂S
• MW: 178.254100322723
• CID: 5703839
• PubChem ID: 84656677
• Update Time: 2025-10-23

2-Ethyl-1,3-benzothiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1613181
• 1782807-84-4
• 2-Ethyl-1,3-benzothiazol-4-amine
• 4-Benzothiazolamine, 2-ethyl-

• Inchi： 1S/C9H10N2S/c1-2-8-11-9-6(10)4-3-5-7(9)12-8/h3-5H,2,10H2,1H3
• InChI Key： ZMWHXSOEDQYPSI-UHFFFAOYSA-N
• SMILES： S1C(CC)=NC2C(=CC=CC1=2)N

Computed Properties

• Exact Mass: 178.05646950g/mol
• Monoisotopic Mass: 178.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 332.8±15.0 °C(Predicted)
• pka: 3.09±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-Ethyl-1,3-benzothiazol-4-amine

Comprehensive Overview of 2-Ethyl-1,3-benzothiazol-4-amine (CAS No. 1782807-84-4): Properties, Applications, and Industry Insights

2-Ethyl-1,3-benzothiazol-4-amine (CAS No. 1782807-84-4) is a specialized organic compound belonging to the benzothiazole family, a class of heterocyclic structures known for their diverse applications in pharmaceuticals, agrochemicals, and material science. With the rising demand for high-performance chemical intermediates, this compound has garnered significant attention due to its unique molecular framework, which combines an ethyl substituent with a benzothiazole core. Researchers and industry professionals frequently search for terms like "benzothiazole derivatives synthesis", "2-Ethyl-1,3-benzothiazol-4-amine uses", and "CAS 1782807-84-4 suppliers", reflecting its growing relevance in modern chemistry.

The compound's molecular structure features a thiazole ring fused to a benzene ring, with an amine group at the 4-position and an ethyl group at the 2-position. This configuration imparts distinct electronic and steric properties, making it a valuable building block for drug discovery and functional material design. Recent studies highlight its potential in fluorescence probes and organic electronics, aligning with the surge in interest for sustainable materials and green chemistry. Searches for "benzothiazole amine applications" and "eco-friendly heterocyclic compounds" underscore its alignment with these trends.

In pharmaceutical research, 2-Ethyl-1,3-benzothiazol-4-amine serves as a precursor for bioactive molecules, particularly those targeting central nervous system (CNS) disorders and anti-inflammatory pathways. Its structural versatility allows for modifications that enhance drug bioavailability and target specificity, addressing common queries like "how to improve drug solubility using benzothiazoles". The compound's low toxicity profile further supports its adoption in preclinical development, a topic frequently explored in forums and academic discussions.

From an industrial perspective, the synthesis of CAS 1782807-84-4 involves catalytic cyclization and selective alkylation techniques, with optimization focusing on yield improvement and waste reduction. Manufacturers emphasize scalable production methods to meet the demands of sectors such as OLED manufacturing and advanced coatings. Keywords like "cost-effective benzothiazole synthesis" and "high-purity 2-Ethyl-1,3-benzothiazol-4-amine" dominate procurement-related searches, reflecting market priorities.

Environmental and regulatory considerations also shape the discourse around this compound. Its biodegradability and compliance with REACH regulations are frequently cited in sustainability-focused inquiries, such as "benzothiazole environmental impact". As industries pivot toward circular economy models, the compound's potential for recycling and low-energy synthesis positions it as a candidate for green innovation.

In summary, 2-Ethyl-1,3-benzothiazol-4-amine (CAS No. 1782807-84-4) exemplifies the intersection of scientific advancement and industrial applicability. Its role in cutting-edge research and sustainable technologies ensures its prominence in both academic literature and commercial pipelines. For those exploring "benzothiazole market trends" or "future of heterocyclic compounds", this compound offers a compelling case study in innovation and adaptability.